N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide

• IUPAC Name: N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(4-methoxyphenyl)oxamide
• InChI: InChI=1S/C22H26ClN3O5S/c1-31-19-9-7-17(8-10-19)25-22(28)21(27)24-14-13-18-4-2-3-15-26(18)32(29,30)20-11-5-16(23)6-12-20/h5-12,18H,2-4,13-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: LFAGGQIAMNLYQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H26ClN3O5S
• Molecular Weight: 480.0 g/mol

Description

N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C22H26ClN3O5S and its molecular weight is 479.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• PET Radiotracer for CB1 Cannabinoid Receptors : A study synthesized a compound structurally similar to N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide, specifically N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, for use as a PET radiotracer to study CB1 cannabinoid receptors in the brain. This compound was synthesized with high radiochemical purity and specific radioactivity, suggesting its potential utility in neuroimaging studies (Katoch-Rouse & Horti, 2003).

• Alzheimer’s Disease Drug Candidates : Another study synthesized derivatives of a compound similar to this compound, evaluating them as potential drug candidates for Alzheimer’s disease. The study focused on enzyme inhibition activity against acetyl cholinesterase, a key target in Alzheimer's treatment, and assessed the compounds for hemolytic activity (Rehman et al., 2018).

• Antioxidant and Anticholinesterase Activity : A related study synthesized sulfonyl hydrazone derivatives incorporating piperidine rings, evaluating their antioxidant capacity and anticholinesterase activity. These compounds showed significant activity in various assays, indicating their potential medicinal applications (Karaman et al., 2016).

• Anodic Methoxylation of Piperidine Derivatives : Research into the anodic methoxylation of N-acyl and N-sulfonyl piperidine derivatives, including compounds structurally related to the compound , has been conducted. This study contributes to the understanding of electrochemical transformations of piperidine derivatives, which can be relevant in synthetic chemistry applications (Golub & Becker, 2015).

• α1-Adrenergic Receptor Antagonist : Another study synthesized arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines, aiming to develop new α1-adrenoceptor antagonists. These compounds displayed high affinity for the α1-adrenoceptor and moderate selectivity, with potential implications for urological conditions (Rak et al., 2016).

Future Directions

: Ami Organics Limited : Recent investigation on heterocycles with one nitrogen … : Synthesis and Antiviral Activity of 5‑(4‑Chlorophenyl)-1,3,4 …